Cas no 898770-84-8 (3,5-Dichloro-3'-pyrrolidinomethyl benzophenone)

• Product Name: 3,5-Dichloro-3'-pyrrolidinomethyl benzophenone
• CAS No: 898770-84-8
• MF: C₁₈H₁₇Cl₂NO
• MW: 334.239682912827
• MDL: MFCD03842050
• CID: 869371
• PubChem ID: 24724824
• Update Time: 2025-05-19

3,5-Dichloro-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,5-dichlorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 3,5-Dichloro-3'-pyrrolidinomethyl benzophenone
• 3,5-DICHLORO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• DTXSID70643221
• MFCD03842050
• 3,5-dichloro-3'-pyrrolidinomethylbenzophenone
• (3,5-Dichlorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 898770-84-8
• AKOS016020562

• MDL： MFCD03842050
• Inchi： 1S/C18H17Cl2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-4-13(8-14)12-21-6-1-2-7-21/h3-5,8-11H,1-2,6-7,12H2
• InChI Key： KXBJLBBZMNBYGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CC=CC(=C1)CN1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 333.06900
• Monoisotopic Mass: 333.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.75810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dichloro-3'-pyrrolidinomethyl benzophenone

Recent Advances in the Study of 3,5-Dichloro-3'-pyrrolidinomethyl benzophenone (CAS: 898770-84-8)

3,5-Dichloro-3'-pyrrolidinomethyl benzophenone (CAS: 898770-84-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of dichloro and pyrrolidinomethyl groups in its structure suggests possible interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on the synthesis and biological evaluation of 3,5-Dichloro-3'-pyrrolidinomethyl benzophenone. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its chemical properties. These efforts have laid the groundwork for subsequent pharmacological studies.

One of the key findings from recent research is the compound's potential as a modulator of specific biological pathways. Preliminary in vitro studies have demonstrated its ability to interact with certain enzymes and receptors, suggesting a possible role in the treatment of diseases such as cancer and neurodegenerative disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

In addition to its pharmacological potential, 3,5-Dichloro-3'-pyrrolidinomethyl benzophenone has also been explored for its utility in chemical biology. Its structural features make it a valuable tool for probing protein-ligand interactions and understanding molecular mechanisms. Researchers have utilized this compound in various assays to gain insights into the binding affinities and kinetics of biological targets.

Despite these promising developments, challenges remain in the study of 3,5-Dichloro-3'-pyrrolidinomethyl benzophenone. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Future research directions may include the development of derivatives with improved pharmacokinetic properties and the exploration of novel delivery systems to enhance its efficacy.

In conclusion, 3,5-Dichloro-3'-pyrrolidinomethyl benzophenone (CAS: 898770-84-8) represents a compound of considerable interest in the chemical biology and pharmaceutical fields. Recent studies have highlighted its potential as a therapeutic agent and a tool for biological research. Continued investigation into its properties and applications is expected to yield valuable insights and contribute to advancements in drug discovery and development.